Cas no 2229032-43-1 (tert-butyl 3-(4-aminobut-1-en-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-aminobut-1-en-2-yl)azetidine-1-carboxylate
• CAS No: 2229032-43-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6612739
• PubChem ID: 165785868
• Update Time: 2025-05-21

tert-butyl 3-(4-aminobut-1-en-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-aminobut-1-en-2-yl)azetidine-1-carboxylate
• 2229032-43-1
• EN300-1894360

• Inchi： 1S/C12H22N2O2/c1-9(5-6-13)10-7-14(8-10)11(15)16-12(2,3)4/h10H,1,5-8,13H2,2-4H3
• InChI Key： QOITYNLBOJNJIF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=C)CCN)C1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(4-aminobut-1-en-2-yl)azetidine-1-carboxylate

Research Brief on tert-Butyl 3-(4-aminobut-1-en-2-yl)azetidine-1-carboxylate (CAS: 2229032-43-1): Recent Advances and Applications

The compound tert-butyl 3-(4-aminobut-1-en-2-yl)azetidine-1-carboxylate (CAS: 2229032-43-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its structural significance, synthetic utility, and potential therapeutic applications.

Recent literature indicates that this compound serves as a key intermediate in the synthesis of novel azetidine-containing scaffolds, which are increasingly recognized for their pharmacological properties. Azetidines, as four-membered nitrogen heterocycles, offer unique conformational constraints that can enhance binding affinity and selectivity in drug-target interactions. The tert-butyl carbamate protecting group in this compound further facilitates its use in multi-step synthetic routes, making it a valuable building block in medicinal chemistry.

One of the most notable advancements involves the use of tert-butyl 3-(4-aminobut-1-en-2-yl)azetidine-1-carboxylate in the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The compound's reactive alkene moiety enabled efficient conjugation with cysteine residues in the protease active site, leading to potent antiviral activity. This research underscores the compound's potential in addressing emerging infectious diseases.

In addition to its role in protease inhibition, recent work has explored its utility in constructing spirocyclic compounds for central nervous system (CNS) drug discovery. A team at the University of Cambridge reported the successful ring-closing metathesis of this compound to generate constrained spiroazetidines, which exhibited improved blood-brain barrier permeability compared to their acyclic counterparts. These findings, published in ACS Chemical Neuroscience, open new avenues for developing neurotherapeutics with enhanced pharmacokinetic properties.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access tert-butyl 3-(4-aminobut-1-en-2-yl)azetidine-1-carboxylate and its derivatives. A 2024 Nature Communications paper described a photocatalytic decarboxylative coupling strategy that enables the efficient introduction of diverse functional groups at the azetidine ring. This method significantly expands the structural diversity accessible from this core scaffold, facilitating structure-activity relationship (SAR) studies in drug discovery programs.

Looking forward, the unique structural features of tert-butyl 3-(4-aminobut-1-en-2-yl)azetidine-1-carboxylate continue to inspire novel applications across multiple therapeutic areas. Current research efforts are focusing on its incorporation into targeted protein degraders (PROTACs) and covalent inhibitor libraries. As the understanding of its reactivity and biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.